Cas no 61562-86-5 (1,2-Benzenediol, 3-butyl-)
1,2-Benzenediol, 3-butyl- structure
Product Name:1,2-Benzenediol, 3-butyl-
CAS No:61562-86-5
MF:C10H14O2
MW:166.216963291168
CID:474743
PubChem ID:10192593
Update Time:2025-04-19
1,2-Benzenediol, 3-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 3-butyl-
- 3-Butyl-1,2-benzenediol
- 2.3-Dihydroxy-1-butyl-benzol
- 3-butyl-2h-pyrido[1,2-a]pyrimidine-2,4(3h)-dione
- 3-Butyl-brenzcatechin
- 3-Butyl-pyrido[1,2-a]pyrimidin-2,4-dion
- 3-butyl-pyrido[1,2-a]pyrimidine-2,4-dione
- 3-butyl-pyrocatechol
- 4(2,3-dihydroxyphenyl)butane
- AC1L6AJA
- AC1Q2VLF
- AC1Q6FVA
- AR-1F2373
- CTK5C4475
- NSC52080
- NSC52083
- 3-butyl-pyrocatecho
- SCHEMBL139993
- butylpyrocatechol
- BJEMXPVDXFSROA-UHFFFAOYSA-N
- butylcatechol
- 61562-86-5
- n-butylcatechol
-
- Inchi: 1S/C10H14O2/c1-2-3-5-8-6-4-7-9(11)10(8)12/h4,6-7,11-12H,2-3,5H2,1H3
- InChI Key: BJEMXPVDXFSROA-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1CCCC)O
Computed Properties
- Exact Mass: 166.09942
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.092
- Melting Point: 33-36 ºC
- PSA: 40.46
1,2-Benzenediol, 3-butyl- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
61562-86-5 (1,2-Benzenediol, 3-butyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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